amine CAS No. 1566929-43-8](/img/structure/B1475596.png)
[(2,6-Difluorophenyl)methyl](3,3-dimethylbutan-2-yl)amine
Overview
Description
[(2,6-Difluorophenyl)methyl](3,3-dimethylbutan-2-yl)amine, also known as 2,6-difluorophenylmethyl 3,3-dimethylbutan-2-yl amine, is a synthetic organic compound that has been used in various scientific research applications. It is an organofluorine compound and has a molecular formula of C10H17F2N. This compound has been studied for its potential applications in the pharmaceutical and biotechnological industries.
Scientific Research Applications
Organic Light-Emitting Devices (OLEDs)
Researchers synthesized novel difluorophenyl-functionalized triphenylamine derivatives for application in OLEDs. These compounds, due to their strong electron-withdrawing fluorinated substituents, showed improved device performance, indicating their potential in enhancing the efficiency of OLEDs (Li et al., 2012).
Organometallic Chemistry
In organometallic chemistry, a study on low-valent aminopyridinato chromium methyl complexes revealed insights into the synthesis of chromium complexes through reductive alkylation and oxidative addition. These findings contribute to the understanding of transition metal chemistry and its application in catalysis (Noor et al., 2015).
Polymer Science
A novel trifluoromethyl-substituted bis(ether amine) monomer was synthesized and used to create new fluorinated polyimides. These polyimides exhibited excellent thermal stability, low dielectric constants, and good organosolubility, making them suitable for advanced electronic and aerospace applications (Chung & Hsiao, 2008).
Diels-Alder Reactions
The use of substituted propyne iminium salts as dienophiles in Diels-Alder reactions was explored to generate tertiary amines. This study opens new pathways for the synthesis of complex organic compounds with potential applications in pharmaceuticals and materials science (Gerster et al., 2006).
Photophysical Properties
The study on fluorescence enhancement of trans-4-aminostilbene derivatives by N-phenyl substitutions explored the "amino conjugation effect." This research provides valuable insights into designing molecules with improved photophysical properties for applications in optical devices and sensors (Yang et al., 2002).
properties
IUPAC Name |
N-[(2,6-difluorophenyl)methyl]-3,3-dimethylbutan-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19F2N/c1-9(13(2,3)4)16-8-10-11(14)6-5-7-12(10)15/h5-7,9,16H,8H2,1-4H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LUYPNTNTVDUUSR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(C)(C)C)NCC1=C(C=CC=C1F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19F2N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
227.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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